Cas no 2228876-64-8 (4-(1-bromopropan-2-yl)-1-ethoxy-2-methoxybenzene)

• Product Name: 4-(1-bromopropan-2-yl)-1-ethoxy-2-methoxybenzene
• CAS No: 2228876-64-8
• MF: C₁₂H₁₇BrO₂
• MW: 273.166183233261
• CID: 6097940
• PubChem ID: 165756397
• Update Time: 2025-11-01

4-(1-bromopropan-2-yl)-1-ethoxy-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 4-(1-bromopropan-2-yl)-1-ethoxy-2-methoxybenzene
• 2228876-64-8
• EN300-1934180

• Inchi： 1S/C12H17BrO2/c1-4-15-11-6-5-10(9(2)8-13)7-12(11)14-3/h5-7,9H,4,8H2,1-3H3
• InChI Key： AVPOJUMEEMIYOL-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C=CC(=C(C=1)OC)OCC

Computed Properties

• Exact Mass: 272.04119g/mol
• Monoisotopic Mass: 272.04119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 18.5Ų

Additional information on 4-(1-bromopropan-2-yl)-1-ethoxy-2-methoxybenzene

Introduction to 4-(1-bromopropan-2-yl)-1-ethoxy-2-methoxybenzene (CAS No. 2228876-64-8)

4-(1-bromopropan-2-yl)-1-ethoxy-2-methoxybenzene, with the CAS number 2228876-64-8, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its brominated propyl side chain, ethoxy, and methoxy substituents on the benzene ring, which contribute to its distinct chemical properties and reactivity.

The molecular formula of 4-(1-bromopropan-2-yl)-1-ethoxy-2-methoxybenzene is C₁₃H₁₉O₃Br, and its molecular weight is approximately 279.2 g/mol. The presence of the bromine atom makes it a valuable intermediate in synthetic organic chemistry, as bromine is a common leaving group that can be readily substituted or eliminated to form a wide range of derivatives. This feature has been exploited in the synthesis of complex molecules, including pharmaceuticals and advanced materials.

In the realm of medicinal chemistry, 4-(1-bromopropan-2-yl)-1-ethoxy-2-methoxybenzene has shown promise as a precursor for the development of novel drugs. Recent studies have explored its potential as a scaffold for the design of compounds with therapeutic properties. For instance, researchers at the University of California, San Francisco, have utilized this compound to synthesize a series of analogs with enhanced bioactivity against specific targets, such as G protein-coupled receptors (GPCRs) and ion channels. These analogs have demonstrated promising results in preliminary biological assays, suggesting their potential for further development into lead compounds for drug discovery.

The ethoxy and methoxy substituents on the benzene ring play crucial roles in modulating the physical and chemical properties of 4-(1-bromopropan-2-yl)-1-ethoxy-2-methoxybenzene. These groups can influence the compound's solubility, stability, and reactivity, making it suitable for various synthetic transformations. In particular, the methoxy group can enhance the electron-donating character of the benzene ring, which can affect the compound's reactivity in electrophilic aromatic substitution reactions. The ethoxy group, on the other hand, can improve solubility in polar solvents, facilitating its use in solution-phase synthesis.

In materials science, 4-(1-bromopropan-2-yl)-1-ethoxy-2-meth oxybenzene has been investigated for its potential applications in polymer chemistry and nanotechnology. Its brominated propyl side chain can be used as a reactive site for polymerization reactions, allowing for the synthesis of functional polymers with tailored properties. For example, researchers at the Massachusetts Institute of Technology (MIT) have developed a series of copolymers using this compound as a monomer unit. These copolymers exhibit unique mechanical and thermal properties, making them suitable for use in advanced materials such as coatings, adhesives, and electronic devices.

The synthesis of 4-(1-bromopropan-2-yl)-1-ethoxy-2-meth oxybenzene typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions involving alkyl halides and aromatic compounds with appropriate functional groups. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, such as using catalytic systems that minimize waste generation and energy consumption.

In conclusion, 4-(1-bromopropan-2-yl)-1-eth oxy-2-meth oxybenzene (CAS No. 2228876-64-8) is a multifaceted organic compound with significant potential in various scientific disciplines. Its unique chemical structure and versatile reactivity make it an attractive candidate for further research and development in medicinal chemistry and materials science. As ongoing studies continue to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing our understanding and utilization of organic chemistry.